Cas no 1334488-73-1 (tert-butyl 2-acetyl-4-fluoropyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-acetyl-4-fluoropyrrolidine-1-carboxylate
• CAS No: 1334488-73-1
• MF: C₁₁H₁₈FNO₃
• MW: 231.26392698288
• MDL: MFCD20232859
• CID: 5188367
• Update Time: 2025-10-22

tert-butyl 2-acetyl-4-fluoropyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Acetyl-4-fluoro-pyrrolidine-1-carboxylic acid tert-butyl ester
• tert-butyl 2-acetyl-4-fluoropyrrolidine-1-carboxylate

• MDL： MFCD20232859
• Inchi： 1S/C11H18FNO3/c1-7(14)9-5-8(12)6-13(9)10(15)16-11(2,3)4/h8-9H,5-6H2,1-4H3
• InChI Key： WTWMYYGYMJIJKV-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(F)CC1C(C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl 2-acetyl-4-fluoropyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl 2-acetyl-4-fluoropyrrolidine-1-carboxylate (CAS No. 1334488-73-1)

tert-butyl 2-acetyl-4-fluoropyrrolidine-1-carboxylate (CAS No. 1334488-73-1) is a fluorinated pyrrolidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's tert-butyl and acetyl functional groups, combined with the 4-fluoropyrrolidine core, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated compounds often exhibit enhanced metabolic stability and bioavailability.

In recent years, the demand for fluorinated pyrrolidines like tert-butyl 2-acetyl-4-fluoropyrrolidine-1-carboxylate has surged, driven by trends in precision medicine and sustainable chemistry. A common question among scientists is how the fluorine atom at the 4-position influences the compound's reactivity and binding affinity. Studies suggest that the 4-fluoro substitution can significantly alter electronic properties, making it valuable for designing enzyme inhibitors or receptor modulators. Additionally, the tert-butyloxycarbonyl (Boc) protecting group enhances the compound's stability during synthetic transformations.

The synthesis of tert-butyl 2-acetyl-4-fluoropyrrolidine-1-carboxylate typically involves multi-step organic reactions, including N-Boc protection, fluorination, and acetylation. Optimizing these steps is a hot topic in process chemistry forums, with researchers exploring greener catalysts and solvent-free conditions. Environmental concerns have also led to inquiries about the compound's biodegradability and eco-friendly alternatives, aligning with the broader push for green chemistry principles.

Analytical characterization of CAS No. 1334488-73-1 relies heavily on techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are critical for ensuring batch consistency, a frequent concern for industrial-scale manufacturers. Discussions on platforms like ResearchGate often highlight challenges in isolating high-purity 2-acetyl-4-fluoropyrrolidine derivatives, emphasizing the need for advanced purification strategies.

Beyond pharmaceuticals, tert-butyl 2-acetyl-4-fluoropyrrolidine-1-carboxylate has exploratory uses in material science, particularly in designing fluorine-containing polymers with tailored thermal and mechanical properties. Its compatibility with click chemistry reactions further expands its utility in creating functionalized surfaces or dendrimers. Such interdisciplinary applications resonate with trending searches on "fluorine in smart materials" and "bioorthogonal chemistry."

Regulatory and safety profiles of this compound are frequently queried in chemical databases. While not classified as hazardous under standard guidelines, proper handling protocols for fluoroorganic compounds are advised. Recent PubMed articles underscore its low acute toxicity but recommend further chronic exposure studies—a reflection of the growing emphasis on chemical safety-by-design in modern research.

In summary, tert-butyl 2-acetyl-4-fluoropyrrolidine-1-carboxylate represents a compelling case study in the convergence of medicinal chemistry, process optimization, and sustainable innovation. Its structural motifs continue to inspire solutions for challenges in drug development and advanced materials, making it a staple in contemporary organic synthesis literature.